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Abstract

This technical guide provides a summary of the known physical properties of 2-Phenylhexan-
3-one, specifically focusing on its melting and boiling points. Due to a lack of experimentally
determined data in publicly available literature, this document presents computationally
predicted values and outlines standardized experimental protocols for the determination of
these critical physical constants. This guide is intended to serve as a foundational resource for
researchers and professionals in drug development and chemical synthesis, providing both
available data and the methodology to obtain empirical values.

Introduction

2-Phenylhexan-3-one, a ketone with a phenyl substituent, is a molecule of interest in organic
synthesis and potentially in the development of novel pharmaceutical compounds. An accurate
understanding of its physical properties, such as melting and boiling points, is fundamental for
its purification, handling, and application in further research and development. These properties
are critical for process design, safety assessments, and ensuring the purity of synthesized
compounds.
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Physical Properties of 2-Phenylhexan-3-one

Currently, there is a notable absence of experimentally determined melting and boiling points
for 2-Phenylhexan-3-one in peer-reviewed scientific literature. The primary source of available
data comes from computational predictions, as detailed in the PubChem database.[1]

Computationally Predicted Data

The following table summarizes the computed physical properties for 2-Phenylhexan-3-one. It
is crucial to note that these are theoretical values and should be confirmed by experimental

analysis.
Property Value Source
Molecular Formula C12H160 PubChem[1]
Molecular Weight 176.25 g/mol PubChem[1]
Melting Point Not available
Boiling Point Not available
XLogP3-AA 2.9 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
Count 1 PubChem[1]
Rotatable Bond Count 4 PubChem[1]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for the experimental
determination of the melting and boiling points of a solid organic compound like 2-
Phenylhexan-3-one.

Melting Point Determination

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15168664?utm_src=pdf-body
https://www.benchchem.com/product/b15168664?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://www.benchchem.com/product/b15168664?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://pubchem.ncbi.nlm.nih.gov/compound/21572618
https://www.benchchem.com/product/b15168664?utm_src=pdf-body
https://www.benchchem.com/product/b15168664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15168664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Principle: A small, finely powdered sample of the compound is heated slowly at a controlled
rate. The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer (calibrated)
Procedure:

o Sample Preparation: Ensure the 2-Phenylhexan-3-one sample is pure and completely dry. If
necessary, pulverize a small amount of the solid into a fine powder using a mortar and
pestle.

o Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a height
of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard surface to
compact the sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o If the approximate melting point is unknown, a rapid preliminary heating can be performed
to get a rough estimate.
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o For an accurate determination, heat the sample at a rate of approximately 10-15 °C per
minute until the temperature is about 20 °C below the expected melting point.

o Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the
sample, the heating block, and the thermometer.

e Observation and Recording:

o Record the temperature at which the first droplet of liquid is observed (the onset of
melting).

o Record the temperature at which the last solid crystal melts (the completion of melting).

o The recorded range is the melting point of the sample. For a pure compound, this range
should be narrow (typically 0.5-2 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Principle: The boiling point of a small quantity of liquid can be determined using the Siwoloboff
method, which involves heating the sample in a small test tube along with an inverted capillary
tube. As the liquid is heated, air trapped in the capillary tube expands and escapes. Upon
cooling, the liquid is drawn into the capillary tube when the vapor pressure of the liquid equals
the external pressure.

Apparatus:

o Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

o Sample Preparation: Place a small amount (approximately 0.5 mL) of liquid 2-Phenylhexan-
3-one into the small test tube.

o Capillary Tube Insertion: Place the capillary tube, with its sealed end up, into the test tube
containing the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating:
o Immerse the assembly into a heating bath (e.g., mineral oil).
o Heat the bath gradually while stirring to ensure uniform temperature distribution.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

e Observation and Recording:

o

Continue heating until a steady stream of bubbles is observed.

[¢]

Turn off the heat and allow the apparatus to cool slowly.

[¢]

The boiling point is the temperature at which the bubbling stops, and the liquid begins to
enter the capillary tube. Record this temperature.

o

It is advisable to repeat the determination to ensure accuracy.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the characterization of the physical
properties of a synthesized organic compound like 2-Phenylhexan-3-one.
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Workflow for Physical Property Determination
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Caption: General experimental workflow for determining the physical properties of a
synthesized compound.

Conclusion

While experimentally determined physical properties for 2-Phenylhexan-3-one are not readily
available, this guide provides the computationally predicted data and standardized, reliable
protocols for their empirical determination. Accurate measurement of the melting and boiling
points is a fundamental step in the characterization of this and any new chemical entity. The
provided methodologies are robust and widely accepted in the scientific community, ensuring
that researchers can obtain reliable data for their applications in drug discovery and organic
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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